| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R146518-5mg |
Resorufin Benzyl Ether |
87687-02-3 | 5mg |
$ 161.00 | 2023-09-06 | ||
| TRC | R146518-10mg |
Resorufin Benzyl Ether |
87687-02-3 | 10mg |
$ 272.00 | 2023-09-06 | ||
| TRC | R146518-25mg |
Resorufin Benzyl Ether |
87687-02-3 | 25mg |
$ 552.00 | 2023-09-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023151-5mg |
Resorufin Benzyl Ether |
87687-02-3 | ≥98% (TLC) | 5mg |
￥3410 | 2024-05-21 | |
| eNovation Chemicals LLC | D961754-25mg |
7-Benzyloxyresorufin |
87687-02-3 | 95% | 25mg |
$485 | 2024-08-03 | |
| eNovation Chemicals LLC | D961754-50mg |
7-Benzyloxyresorufin |
87687-02-3 | 95% | 50mg |
$695 | 2024-08-03 | |
| eNovation Chemicals LLC | D961754-100mg |
7-Benzyloxyresorufin |
87687-02-3 | 95% | 100mg |
$1365 | 2024-08-03 | |
| Biosynth | ER31479-1 mg |
Resorufin benzyl ether |
87687-02-3 | 1mg |
$69.30 | 2023-01-05 | ||
| Biosynth | ER31479-2 mg |
Resorufin benzyl ether |
87687-02-3 | 2mg |
$103.96 | 2023-01-05 | ||
| Biosynth | ER31479-5 mg |
Resorufin benzyl ether |
87687-02-3 | 5mg |
$196.35 | 2023-01-05 |
Resorufin Benzyl Ether, identified by the Chemical Abstracts Service Number (CAS No.) 87687-02-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biological assays and drug development processes.
The molecular structure of Resorufin Benzyl Ether consists of a resorufin core linked to a benzyl ether moiety. Resorufin, a derivative of resorcinol, is widely recognized for its fluorescence properties, making it an invaluable tool in biochemical and cellular studies. The benzyl ether group introduces additional functional versatility, enabling interactions with biological targets and facilitating further chemical modifications.
In recent years, Resorufin Benzyl Ether has been explored for its role in high-content screening (HCS) assays. Its fluorescence characteristics allow researchers to monitor biological processes with high sensitivity and specificity. For instance, it has been utilized in assays involving oxidative stress detection, where its fluorescence intensity correlates with the level of reactive oxygen species (ROS) generated in cells. This makes it a valuable tool for evaluating the efficacy of antioxidant compounds and understanding the mechanisms of oxidative damage.
Moreover, the benzyl ether moiety in Resorufin Benzyl Ether provides a handle for further chemical derivatization. This feature is particularly useful in drug discovery pipelines, where modifications to the core structure can enhance binding affinity or metabolic stability. Researchers have leveraged this property to develop novel derivatives with improved pharmacological profiles. For example, modifications at the benzyl ether position have been shown to influence the solubility and bioavailability of associated compounds, making them more suitable for therapeutic applications.
The compound has also found applications in imaging techniques due to its bright fluorescence signal. In particular, Resorufin Benzyl Ether has been employed in flow cytometry and confocal microscopy to visualize cellular processes in real-time. Its high quantum yield and stability under various physiological conditions make it an ideal candidate for long-term imaging studies. Additionally, its compatibility with multiplexed imaging protocols allows researchers to track multiple biological events simultaneously, providing a more comprehensive understanding of cellular dynamics.
Recent studies have highlighted the potential of Resorufin Benzyl Ether in drug delivery systems. By incorporating this compound into nanoparticles or liposomes, researchers have been able to enhance the targeted delivery of therapeutic agents. The fluorescence properties of resorufin allow for real-time tracking of these delivery systems, enabling precise monitoring of drug release and distribution within biological tissues. This approach has shown promise in improving the efficacy of treatments for various diseases, including cancer and neurodegenerative disorders.
The synthesis of Resorufin Benzyl Ether involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the condensation of resorcinol with benzaldehyde under basic conditions, followed by etherification to introduce the benzyl group. Advances in synthetic methodologies have enabled more efficient and scalable production methods, ensuring a steady supply for research applications.
In conclusion, Resorufin Benzyl Ether (CAS No. 87687-02-3) is a versatile compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for high-content screening assays, imaging techniques, and drug delivery systems. As research continues to uncover new applications for this compound, its importance in advancing our understanding of biological processes and developing novel therapeutics is likely to grow.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
